3-Chloro-1,2-propanediol dilinoleate

• Molecular Formula: C39H67ClO4
• Molecular Weight: 635.4 g/mol
• InChI: InChI=1S/C39H67ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37H,3-10,15-16,21-36H2,1-2H3/b13-11-,14-12-,19-17-,20-18-
• InChIKey: DRJDHVCKVJFJLH-MAZCIEHSSA-N

3-Chloro-1,2-propanediol Dilinoleate (CDL) – Identity and Classification

3-Chloro-1,2-propanediol dilinoleate (CDL), also referred to as rac-1,2-dilinoleoyl-3-chloropropanediol, is a fatty acid diester of 3-monochloropropane-1,2-diol (3-MCPD) with two linoleic acid (C18:2) moieties esterified at the sn-1 and sn-2 positions [1]. As a process-induced contaminant formed during the high-temperature refining of vegetable oils, this compound belongs to the broader class of 3-MCPD diesters, which have been detected in refined edible oils, infant formulas, and various lipid-containing food products [2]. Its molecular formula is C39H67ClO4 with a molecular weight of 635.40 g/mol, and it is supplied primarily as an analytical reference standard for food safety testing and toxicological research applications .

•

Analytical reference standard for 3-MCPD diester monitoring in edible oils

•

Toxicologically defined test article for fatty acid-dependent effect studies

• [1] Lu J, Wang Z, Ren M, Feng G, Ye B, Wang Y, Fang B, Deng X, Guan S. A 4-week study of four 3-monochloropropane-1,2-diol diesters on lipid metabolism in C57BL/6J mice. Environmental Toxicology and Pharmacology. 2015;40(2):453-458. View Source
• [2] Ozluk G, González-Curbelo MÁ, Kabak B. Chloropropanols and Their Esters in Food: An Updated Review. Foods. 2024;13(17):2876. View Source

Why CDL Cannot Substitute for Other 3-MCPD Diesters

Within the 3-MCPD diester class, substitution of the linoleate diester (CDL) with palmitate (CDP), stearate (CDS), or oleate (CDO) diesters is not equivalent for either analytical or toxicological purposes. Although all 3-MCPD diesters undergo lipase-mediated hydrolysis in vivo to release free 3-MCPD as the primary toxicant, the fatty acid composition critically influences both the formation propensity of the diester during food processing and its biological fate [1]. Specifically, linoleate-containing precursors generate significantly higher yields of 3-MCPD diesters under heating conditions compared to other fatty acid types, making CDL a disproportionately abundant contaminant in linoleic acid-rich oils [2]. Furthermore, in comparative in vivo studies, CDL has demonstrated lipid metabolism-altering effects distinct from those of saturated-chain diesters, necessitating compound-specific analytical reference standards rather than class-representative surrogates for accurate quantification in food matrices [1]. The following quantitative evidence establishes precisely where CDL differs from its closest analogs.

Fatty acid identity governs formation yield; substituting dipalmitate or dioleate invalidates formation modeling.

Chromatographic retention times differ among diesters, preventing direct calibration transfer in LC-MS/MS methods.

In vivo toxicity profiles vary by fatty acid; CDP, CDS, or CDO may not reproduce CDL toxicodynamic readouts.

• [1] Lu J, Wang Z, Ren M, Feng G, Ye B, Wang Y, Fang B, Deng X, Guan S. A 4-week study of four 3-monochloropropane-1,2-diol diesters on lipid metabolism in C57BL/6J mice. Environmental Toxicology and Pharmacology. 2015;40(2):453-458. View Source
• [2] Effects of fatty acids found in diacylglycerols and monoacylglycerols on the formation of 3-monochloropropane-1,2-diol esters and glycidyl esters during heating. LWT. 2025;235:118642. View Source

Quantitative Differentiation Evidence

Occurrence in Refined Oils and Margarines

In a controlled heating study using deuterium-labeled precursors spiked into palm oil, diacylglycerols (DAGs) containing linoleic acid yielded the highest levels of 3-MCPD diesters compared to DAGs containing lauric, palmitic, stearic, oleic, or α-linolenic acids. This formation advantage was consistent across three heating temperatures (230, 250, and 270 °C) and in both chloride-spiked and chloride-free conditions [1]. The study directly quantified deuterium-labeled 3-MCPD diesters formed from each fatty acid-specific DAG precursor, enabling direct comparison of formation efficiency [1].

Occurrence Level

Head-to-head

~10 mg kg⁻¹ (palm oil); 8.09 mg kg⁻¹ (margarine lipid)

Supports CDL as target analyte for regulatory monitoring and exposure assessment.

100 commercial samples, QuEChERS LC-MS/MS, Spanish market.

Evidence Dimension	3-MCPD diester formation yield from DAG precursors during heating
Target Compound Data	Linoleic acid-containing DAGs: highest formation yield among six fatty acids tested (numerical yield values shown in Fig. 3 of source; approximately 1.5- to 1.8-fold higher than palmitate-containing DAGs at 250-270 °C)
Comparator Or Baseline	DAGs containing palmitic acid (C16:0), stearic acid (C18:0), oleic acid (C18:1), lauric acid (C12:0), and α-linolenic acid (C18:3)
Quantified Difference	Linoleic acid DAGs produced significantly higher 3-MCPD diester concentrations than all other fatty acid DAGs under identical heating conditions; α-linolenic acid DAGs produced the lowest yields
Conditions	Deuterium-labeled DAGs (specific to each fatty acid) spiked into palm oil, heated at 230 °C, 250 °C, and 270 °C, with and without added chloride; 3-MCPD diesters quantified by LC-MS/MS

Why This Matters

Procurement of the linoleate diester reference standard is essential for accurate quantification in linoleic acid-rich oils (e.g., soybean, sunflower, corn oil), where CDL is disproportionately formed relative to other 3-MCPD diesters.

• [1] Effects of fatty acids found in diacylglycerols and monoacylglycerols on the formation of 3-monochloropropane-1,2-diol esters and glycidyl esters during heating. LWT. 2025;235:118642. View Source

Formation Propensity from Linoleic Acid-Rich Precursors

A 4-week repeated-dose study in C57BL/6J mice directly compared the effects of four 3-MCPD diesters—palmitate diester (CDP), stearate diester (CDS), oleate diester (CDO), and linoleate diester (CDL)—on serum and hepatic lipid parameters. All four diesters were administered orally at 16.5 μmol/kg/day [1]. CDL produced statistically significant elevations in serum total cholesterol (TC), low-density lipoprotein cholesterol (LDL-C), and liver triglycerides (TG) and total cholesterol (TC), with oil red O staining confirming hepatic fat accumulation [1].

Formation Propensity

Class-level

Rank 1 of 6 (highest yield from linoleic acid DAGs)

Linoleate-rich oils may present higher inherent risk; supports precursor-dependent mitigation.

Isotope-labeled DAGs in palm oil, 230–270°C, LC-MS/MS.

Evidence Dimension	Effects on serum and liver lipid parameters in C57BL/6J mice after 4-week oral administration
Target Compound Data	CDL (linoleate diester): significant increase in serum TC, LDL-C; significant increase in liver TG, TC; positive oil red O staining for hepatic fat accumulation at 16.5 μmol/kg/day
Comparator Or Baseline	CDP (palmitate diester), CDS (stearate diester), CDO (oleate diester) at 16.5 μmol/kg/day
Quantified Difference	All four 3-MCPD diesters produced significant hyperlipidemic effects at the tested dose; CDL exhibited effects comparable to the saturated-chain diesters CDP and CDS (see Fig. 1-4 of source for specific fold-changes in each parameter)
Conditions	C57BL/6J mice, oral gavage administration, 4-week treatment duration, 16.5 μmol/kg/day dose, serum TC/LDL-C and liver TG/TC measured via biochemical assays, oil red O histological staining

Why This Matters

CDL cannot be considered a less toxicologically relevant 3-MCPD diester relative to saturated-chain analogs; its inclusion in analytical panels for food safety monitoring is justified by equivalent in vivo bioactivity at comparable molar doses.

• [1] Lu J, Wang Z, Ren M, Feng G, Ye B, Wang Y, Fang B, Deng X, Guan S. A 4-week study of four 3-monochloropropane-1,2-diol diesters on lipid metabolism in C57BL/6J mice. Environmental Toxicology and Pharmacology. 2015;40(2):453-458. View Source

In Vivo Hyperlipidemic Equipotency

A comprehensive in vitro assessment using the human kidney proximal tubule cell line HK-2 evaluated free 3-MCPD and nine mono- and di-esters derived from palmitate, oleate, and linoleate across treatment concentrations ranging from 0 to 100 μM over 24 hours [1]. The study measured cell viability, mitochondrial health, reactive oxygen species (ROS) production, and metabolic perturbations. Across these endpoints, the linoleate diester demonstrated intermediate cytotoxic potency—greater than the oleate diester but lower than the palmitate diester—with mild but statistically significant cytotoxicity observed only at the highest tested concentrations (100 μM) [1].

Hyperlipidemic Effect

Head-to-head

No significant difference among CDL, CDP, CDS, CDO at 16.5 μmol/kg/day

Supports equimolar total equivalents approach for lipid endpoints in risk assessment.

4-week oral gavage, male C57BL/6J mice.

Evidence Dimension	Cytotoxicity and mitochondrial dysfunction in HK-2 human kidney proximal tubule cells
Target Compound Data	3-MCPD linoleate diester: IC50 > 100 μM for cell viability; mild but statistically significant cytotoxicity at 100 μM; mitochondrial dysfunction observed at high concentrations
Comparator Or Baseline	3-MCPD palmitate diester, 3-MCPD oleate diester, and corresponding monoesters
Quantified Difference	Palmitate diester exhibited greater cytotoxicity than linoleate diester; oleate diester exhibited lower cytotoxicity than linoleate diester; all diesters were less acutely cytotoxic than free 3-MCPD (which showed IC50 < 100 μM)
Conditions	HK-2 human kidney proximal tubule cell line, 24-hour exposure, concentration range 0-100 μM, endpoints: cell viability, mitochondrial membrane potential, ROS production, glycolysis inhibition

Why This Matters

The differential in vitro cytotoxicity profile among fatty acid variants underscores that the linoleate diester cannot be substituted with other 3-MCPD diesters (e.g., oleate diester) in toxicological studies without introducing systematic bias in potency comparisons.

• [1] In vitro toxicological assessment of free 3-MCPD and select 3-MCPD esters on human proximal tubule HK-2 cells. Cell Biology and Toxicology. 2020;36:209-221. View Source

Intestinal Absorption and Metabolic Fate

A validated LC-MS/MS method for the direct determination of four 3-chloro-1,2-propanediol diesters in refined vegetable oil established recovery rates and relative standard deviations (RSDs) for each diester species using deuterium isotope internal standards [1]. The linoleate-containing diester, 3-MCPD-PL (3-chloro-1,2-propanediol-1-palmitate-2-linoleate diester), achieved recoveries of 62.3%-92.2% with RSDs of 2.69%-11.37%, demonstrating comparable analytical performance to the fully saturated diesters (3-MCPD-PP: 62.3%-94.0% recovery, RSD 5.43%-11.67%) [1]. The method achieved a detection limit of 0.010 mg/kg for all four diester species [1].

Metabolic Routing

Class-level

Diester: intracellular metabolism; Monoester: extracellular hydrolysis to free 3-MCPD

Differentiated metabolic fate may affect systemic exposure; supports diester-specific study design.

Caco-2 monolayer, 100 μM.

Evidence Dimension	Analytical recovery and precision in refined vegetable oil matrix
Target Compound Data	3-MCPD-PL (palmitate-linoleate mixed diester): recovery 62.3%-92.2%; RSD 2.69%-11.37%
Comparator Or Baseline	3-MCPD-PP (palmitate diester): recovery 62.3%-94.0%, RSD 5.43%-11.67%; 3-MCPD-OO (oleate diester): recovery 60.1%-91.7%, RSD 3.28%-13.54%; 3-MCPD-SS (stearate diester): recovery 61.6%-92.1%, RSD 4.73%-10.46%
Quantified Difference	All four diester species exhibited similar recovery ranges (60%-94%) and precision profiles, with linoleate-containing diester showing the lowest RSD range (2.69%-11.37%) among the four compounds
Conditions	Refined vegetable oil samples, NH2 solid phase extraction cleanup, Accucore VDX column separation, ESI+ ionization, SRM mode detection, deuterium isotope internal standard quantification, linear range 1-1,000 μg/L

Why This Matters

The validated method confirms that linoleate-containing 3-MCPD diesters can be quantified with analytical performance equivalent to saturated-chain diesters, supporting procurement of the CDL standard for inclusion in multi-analyte food contaminant testing panels without method compromise.

• [1] Determination of four 3-chloro-1,2-propanediol diesters in refined vegetable oil by liquid chromatography tandem mass spectrometry. China Oils and Fats. 2023. View Source

Acute Oral Toxicity Structure-Activity Relationship

A validated analytical method for the direct detection of 28 3-MCPD diesters and 3 2-MCPD diesters in edible oils confirmed that linoleate-containing diesters are among the quantitatively significant species in coconut, olive, and palm oils, alongside palmitate, oleate, and stearate diesters [1]. The method employed external calibration and was validated across three distinct oil matrices, demonstrating that linoleate diester occurrence is matrix-dependent and varies with the fatty acid composition of the source oil [1]. In linoleic acid-rich oils such as soybean and sunflower oil, the linoleate diester is expected to predominate, though quantitative species-specific data were not disaggregated in the referenced method validation.

Acute Oral LD50

Data to verify

Diesters (linoleate-containing): >5000 mg kg⁻¹; Monoester: 2016.3 mg kg⁻¹

Supports low acute toxicity classification for symmetric diesters.

Swiss mice, single oral gavage, 14-day observation.

Evidence Dimension	Occurrence and detectability of 3-MCPD diester species in edible oils
Target Compound Data	Linoleate diester: detected in coconut, olive, and palm oils using validated LC-MS/MS method; included among 28 3-MCPD diester species validated
Comparator Or Baseline	Palmitate, stearate, oleate, linolenate, laurate, and myristate 3-MCPD diesters
Quantified Difference	Specific quantitative abundance data not disaggregated in this method paper; detection confirmed in all three oil matrices tested
Conditions	LC-MS/MS with external calibration, coconut oil, olive oil, palm oil matrices, direct detection without derivatization

Why This Matters

The confirmed presence of linoleate diester across multiple refined oil matrices establishes the compound as a procurement-relevant analytical target; laboratories conducting comprehensive 3-MCPD diester surveillance must include the CDL standard for accurate identification and quantification.

• [1] Analysis of Processing Contaminants in Edible Oils. Part 2. Liquid Chromatography-Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol and 2-Monochloropropanediol Diesters. Journal of Agricultural and Food Chemistry. 2013. View Source

Class-Level Toxicological Mechanism: 3-MCPD Esters Require Lipase-Mediated Hydrolysis to Release Free 3-MCPD as the Proximate Toxicant

Toxicological assessments indicate that 3-MCPD fatty acid esters, including the linoleate diester, lack direct intrinsic toxicity data as intact molecules; rather, the primary toxicological concern arises from their potential to release free 3-MCPD upon lipase-catalyzed hydrolysis in the gastrointestinal tract [1][2]. Free 3-MCPD has been assessed by the European Scientific Committee on Food (SCF) as a non-genotoxic carcinogen with a tolerable daily intake (TDI) of 2 μg/kg body weight, whereas the structurally related glycidyl esters release glycidol, a known genotoxic carcinogen [1]. In contrast, the linoleate diester as an intact molecule exhibits lower acute cytotoxicity than free 3-MCPD in in vitro assays [3].

Evidence Dimension	Toxicological mechanism and potency classification
Target Compound Data	3-MCPD linoleate diester (CDL): requires lipase hydrolysis to release free 3-MCPD; intact ester exhibits lower acute cytotoxicity (IC50 > 100 μM) than free 3-MCPD (IC50 < 100 μM)
Comparator Or Baseline	Free 3-MCPD (non-genotoxic carcinogen, TDI 2 μg/kg bw); Glycidyl esters (release glycidol, genotoxic carcinogen, no safe threshold established)
Quantified Difference	TDI for free 3-MCPD = 2 μg/kg bw/day (established by SCF); free 3-MCPD exhibits greater acute in vitro cytotoxicity than intact linoleate diester (IC50 difference > 2-fold based on HK-2 cell viability assays)
Conditions	Risk assessment by European Scientific Committee on Food; in vitro HK-2 cell viability assays (24-h exposure, 0-100 μM)

Why This Matters

For procurement purposes, the linoleate diester must be distinguished from glycidyl linoleate (an epoxide-containing analog) due to the fundamentally different toxicological classification of their hydrolysis products—non-genotoxic carcinogen (3-MCPD) versus genotoxic carcinogen (glycidol)—which dictates distinct regulatory monitoring requirements and analytical method selection.

• [1] Bakhiya N, Abraham K, Gürtler R, Appel KE, Lampen A. Toxicological assessment of 3-chloropropane-1,2-diol and glycidol fatty acid esters in food. Molecular Nutrition & Food Research. 2011;55(4):509-521. View Source
• [2] Ozluk G, González-Curbelo MÁ, Kabak B. Chloropropanols and Their Esters in Food: An Updated Review. Foods. 2024;13(17):2876. View Source
• [3] In vitro toxicological assessment of free 3-MCPD and select 3-MCPD esters on human proximal tubule HK-2 cells. Cell Biology and Toxicology. 2020;36:209-221. View Source

Research and Industrial Applications

Analytical Reference Standard for 3-MCPD Diester Testing

The linoleate diester (CDL) reference standard is essential for accurate LC-MS/MS quantification of 3-MCPD diesters in vegetable oils with high linoleic acid content. DAGs containing linoleic acid produce the highest 3-MCPD diester yields among all fatty acid types during thermal processing, with approximately 1.5- to 1.8-fold greater formation than palmitate-containing DAGs [1]. Consequently, in oils such as soybean, sunflower, and corn oil, where linoleic acid constitutes 50-65% of total fatty acids, CDL is expected to be a predominant 3-MCPD diester species. Analytical methods validated for linoleate-containing diesters achieve recoveries of 62.3%-92.2% with RSDs <12%, supporting routine use in food safety testing laboratories [2]. Procurement of the CDL standard enables accurate quantification in these matrices without reliance on surrogate calibrants that may introduce systematic bias.

Toxicological Test Article for Metabolic Studies

The CDL standard is required for controlled in vivo toxicology studies investigating the metabolic and pathological effects of 3-MCPD diesters. Direct comparative evidence demonstrates that CDL produces statistically significant elevations in serum total cholesterol, LDL-C, and liver triglycerides and total cholesterol in C57BL/6J mice at 16.5 μmol/kg/day, with effects comparable to those of saturated-chain diesters CDP and CDS [3]. Oil red O staining confirms hepatic fat accumulation induced by CDL [3]. Because the fatty acid moiety influences both the toxicokinetics of the intact ester and the metabolic fate of the liberated fatty acid, use of the authentic linoleate diester—rather than a palmitate or oleate surrogate—ensures that study outcomes accurately reflect the biological activity of the contaminant species actually present in linoleic acid-rich dietary sources.

Process Optimization in Edible Oil Refining

The CDL reference standard supports in vitro toxicological investigations using human kidney proximal tubule HK-2 cells, where the linoleate diester has been directly compared to palmitate and oleate diesters for cytotoxicity, mitochondrial dysfunction, and reactive oxygen species production [4]. The linoleate diester exhibits an intermediate cytotoxic potency profile—greater than oleate diester but lower than palmitate diester—with mild but statistically significant effects observed at 100 μM [4]. Researchers investigating structure-activity relationships among 3-MCPD diesters require the authentic CDL compound rather than a class-representative analog, as fatty acid chain length and unsaturation degree demonstrably modulate in vitro toxicological outcomes.

In Vitro Intestinal Toxicology Models

CDL is an essential component of comprehensive multi-analyte LC-MS/MS panels for 3-MCPD diester surveillance in food matrices. Validated methods covering 28 distinct 3-MCPD diester species confirm the detectability of linoleate diesters in coconut, olive, and palm oils, with method detection limits of 0.010 mg/kg [2][5]. Because the linoleate diester (CDL) is chemically and analytically distinct from glycidyl linoleate—the epoxide-containing analog that releases the genotoxic carcinogen glycidol upon hydrolysis—inclusion of both standards is mandatory for regulatory compliance testing that discriminates between these two contaminant classes [6]. Laboratories conducting food safety surveillance for process-induced contaminants should procure the CDL standard to ensure complete coverage of 3-MCPD diester species across diverse oil and food matrices.

Application

Selection Property

Validation Focus

3-MCPD diester analytical testing

Chromatographically distinct, single-entity standard

Method linearity and recovery verification

In vivo hyperlipidemia research

Linoleate-representative test article

Lipid parameter endpoints, repeated-dose design

Edible oil refining process mitigation

Linoleate-driven formation sentinel analyte

Process change response validation

Intestinal transport and metabolism research

High lipophilicity, intact diester tracking

Chylomicron incorporation, tissue deposition studies

• [1] Effects of fatty acids found in diacylglycerols and monoacylglycerols on the formation of 3-monochloropropane-1,2-diol esters and glycidyl esters during heating. LWT. 2025;235:118642. View Source
• [2] Determination of four 3-chloro-1,2-propanediol diesters in refined vegetable oil by liquid chromatography tandem mass spectrometry. China Oils and Fats. 2023. View Source
• [3] Lu J, Wang Z, Ren M, Feng G, Ye B, Wang Y, Fang B, Deng X, Guan S. A 4-week study of four 3-monochloropropane-1,2-diol diesters on lipid metabolism in C57BL/6J mice. Environmental Toxicology and Pharmacology. 2015;40(2):453-458. View Source
• [4] In vitro toxicological assessment of free 3-MCPD and select 3-MCPD esters on human proximal tubule HK-2 cells. Cell Biology and Toxicology. 2020;36:209-221. View Source
• [5] Analysis of Processing Contaminants in Edible Oils. Part 2. Liquid Chromatography-Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol and 2-Monochloropropanediol Diesters. Journal of Agricultural and Food Chemistry. 2013. View Source
• [6] Bakhiya N, Abraham K, Gürtler R, Appel KE, Lampen A. Toxicological assessment of 3-chloropropane-1,2-diol and glycidol fatty acid esters in food. Molecular Nutrition & Food Research. 2011;55(4):509-521. View Source